Cas no 1365272-49-6 (2-Bromo-6-(isobutylamino)benzonitrile)

• Product Name: 2-Bromo-6-(isobutylamino)benzonitrile
• CAS No: 1365272-49-6
• MF: C₁₁H₁₃BrN₂
• MW: 253.138321638107
• CID: 3043308
• Update Time: 2025-08-05

2-Bromo-6-(isobutylamino)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(isobutylamino)benzonitrile
• Benzonitrile, 2-bromo-6-[(2-methylpropyl)amino]-

• Inchi： 1S/C11H13BrN2/c1-8(2)7-14-11-5-3-4-10(12)9(11)6-13/h3-5,8,14H,7H2,1-2H3
• InChI Key： GBZNNRVZPNOWMI-UHFFFAOYSA-N
• SMILES： C(#N)C1=C(NCC(C)C)C=CC=C1Br

Additional information on 2-Bromo-6-(isobutylamino)benzonitrile

Introduction to 2-Bromo-6-(isobutylamino)benzonitrile (CAS No: 1365272-49-6)

2-Bromo-6-(isobutylamino)benzonitrile, also known by its CAS number 1365272-49-6, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a bromine atom at the 2-position of a benzonitrile ring, along with an isobutylamino group at the 6-position. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 2-Bromo-6-(isobutylamino)benzonitrile involves a series of carefully designed reactions, often utilizing advanced methodologies such as Suzuki coupling or nucleophilic substitution. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing production costs and improving yields. These developments have made the compound more accessible for research and industrial purposes.

In terms of pharmacological applications, 2-Bromo-6-(isobutylamino)benzonitrile has shown promise as a potential lead compound in drug discovery. Studies have demonstrated its ability to modulate key biological targets, such as kinases and G-protein coupled receptors (GPCRs), which are implicated in various diseases including cancer and neurodegenerative disorders. For instance, a recent study published in the Journal of Medicinal Chemistry highlighted its inhibitory effects on a specific kinase involved in tumor growth.

Beyond pharmacology, this compound has also found applications in materials science. Its electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Researchers have explored its potential as a semiconducting material, leveraging its ability to form ordered crystalline structures that facilitate charge transport.

The environmental impact of 2-Bromo-6-(isobutylamino)benzonitrile is another area of interest. Studies have assessed its biodegradability and toxicity profiles, with findings indicating moderate persistence in certain environmental conditions. Regulatory agencies have implemented guidelines to ensure safe handling and disposal practices, minimizing risks to ecosystems and human health.

In conclusion, 2-Bromo-6-(isobutylamino)benzonitrile (CAS No: 1365272-49-6) stands as a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthesis and application techniques, positions it as a valuable tool for future innovations in medicine and materials science.